Cas no 174519-28-9 (1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole)

• Product Name: 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole
• CAS No: 174519-28-9
• CID: 4612723
• Update Time: 2025-05-20

1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole

Additional information on 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole

Introduction to 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole (CAS No. 174519-28-9)

1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 174519-28-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole class, characterized by a five-membered aromatic ring containing one nitrogen atom. The presence of chloro and phenyl substituents on the pyrrole core imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole make it an intriguing candidate for further exploration in drug discovery. The chloro group at the 4-position of the phenyl ring enhances lipophilicity, while the phenyl group at the 2-position contributes to hydrophobic interactions with biological targets. Such structural motifs are often employed in the development of small-molecule inhibitors and activators due to their ability to modulate receptor binding affinity and selectivity.

In recent years, there has been a growing interest in pyrrole derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of pyrrole-based compounds in addressing neurological disorders, inflammation, and cancer. The compound 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole has been investigated for its pharmacological properties, particularly in terms of its interaction with enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole is its versatility as a chemical scaffold. Researchers have leveraged its core structure to develop derivatives with enhanced potency and reduced toxicity. For example, modifications at the nitrogen or phenyl positions have led to compounds with improved pharmacokinetic profiles. These findings underscore the importance of 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole as a building block for next-generation therapeutics.

The synthesis of 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired pyrrole core.

From a computational chemistry perspective, 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. These simulations have provided insights into how the compound's substituents influence its affinity for specific enzymes or receptors. Such data is invaluable for guiding medicinal chemists in designing more effective drug candidates.

The biological activity of 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole has been explored across multiple disease models. Preclinical studies have demonstrated its potential in modulating pathways associated with cancer progression, neurodegeneration, and metabolic disorders. The compound's ability to interact with key molecular targets suggests that it may serve as a lead compound for further development into therapeutic agents.

In conclusion, 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole (CAS No. 174519-28-9) represents a promising candidate for pharmaceutical research due to its unique structural features and demonstrated biological activity. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a scaffold for drug discovery efforts. As our understanding of molecular interactions advances, compounds like 1-(4-Chlorophenyl)-2-phenyl-1H-pyrrole are poised to play a pivotal role in developing innovative treatments for human diseases.